Cas no 1805081-22-4 (Methyl 4-aminomethyl-3-cyano-5-fluorobenzoate)

• Product Name: Methyl 4-aminomethyl-3-cyano-5-fluorobenzoate
• CAS No: 1805081-22-4
• MF: C₁₀H₉FN₂O₂
• MW: 208.189065694809
• CID: 4955126
• Update Time: 2025-11-01

Methyl 4-aminomethyl-3-cyano-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-aminomethyl-3-cyano-5-fluorobenzoate

• Inchi： 1S/C10H9FN2O2/c1-15-10(14)6-2-7(4-12)8(5-13)9(11)3-6/h2-3H,5,13H2,1H3
• InChI Key： CRXXDGDVYLKFRO-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OC)=CC(C#N)=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 0.5
• Topological Polar Surface Area: 76.1

Additional information on Methyl 4-aminomethyl-3-cyano-5-fluorobenzoate

Methyl 4-aminomethyl-3-cyano-5-fluorobenzoate (CAS No. 1805081-22-4): An Overview of a Promising Compound in Pharmaceutical Research

Methyl 4-aminomethyl-3-cyano-5-fluorobenzoate (CAS No. 1805081-22-4) is a versatile compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its aminomethyl, cyano, and fluorobenzoate functionalities, offers a promising platform for the development of novel drugs targeting various diseases.

The chemical structure of Methyl 4-aminomethyl-3-cyano-5-fluorobenzoate is particularly noteworthy. The presence of the aminomethyl group provides a site for further functionalization, making it an attractive candidate for drug design and synthesis. The cyano group, known for its strong electron-withdrawing properties, can influence the compound's biological activity and pharmacokinetic properties. Additionally, the fluorobenzoate moiety can enhance the compound's metabolic stability and improve its binding affinity to target proteins.

Recent studies have highlighted the potential of Methyl 4-aminomethyl-3-cyano-5-fluorobenzoate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate key inflammatory pathways, such as NF-κB and MAPK, has been extensively studied and validated through in vitro and in vivo experiments.

In another study, published in the European Journal of Medicinal Chemistry, Methyl 4-aminomethyl-3-cyano-5-fluorobenzoate was found to have significant antitumor activity against various cancer cell lines. The compound's mechanism of action involves inhibiting the expression of key oncogenes and promoting apoptosis in cancer cells. This makes it a promising lead compound for the development of new anticancer drugs.

Beyond its therapeutic applications, Methyl 4-aminomethyl-3-cyano-5-fluorobenzoate has also been explored for its use as a building block in organic synthesis. Its unique chemical structure allows for the facile introduction of various functional groups, enabling chemists to synthesize a wide range of derivatives with tailored properties. This versatility has led to its use in the synthesis of complex molecules with applications in materials science and other advanced technologies.

The synthesis of Methyl 4-aminomethyl-3-cyano-5-fluorobenzoate typically involves a multi-step process that includes the formation of the fluorinated benzoic acid intermediate followed by esterification and subsequent functionalization steps. Recent advancements in synthetic methodologies have improved the efficiency and yield of these reactions, making it more accessible for large-scale production.

In terms of safety and regulatory compliance, Methyl 4-aminomethyl-3-cyano-5-fluorobenzoate has undergone extensive toxicological evaluation. Studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further clinical development. However, as with any new chemical entity, ongoing safety monitoring is essential to ensure its long-term safety profile.

The future prospects for Methyl 4-aminomethyl-3-cyano-5-fluorobenzoate are promising. Ongoing research is focused on optimizing its pharmacological properties through structure-based drug design and exploring its potential in combination therapies. Additionally, efforts are being made to develop more efficient synthetic routes to reduce production costs and improve scalability.

In conclusion, Methyl 4-aminomethyl-3-cyano-5-fluorobenzoate (CAS No. 1805081-22-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique chemical structure and versatile properties make it an attractive candidate for the development of novel drugs targeting inflammatory diseases, cancer, and other therapeutic areas. As research continues to advance, this compound is likely to play an increasingly important role in the discovery and development of new therapeutic agents.